2-({[4-(2-phenylvinyl)phenyl]amino}carbonyl)benzoic acid

• IUPAC Name: 2-[[4-[(E)-2-phenylethenyl]phenyl]carbamoyl]benzoic acid
• InChI: InChI=1S/C22H17NO3/c24-21(19-8-4-5-9-20(19)22(25)26)23-18-14-12-17(13-15-18)11-10-16-6-2-1-3-7-16/h1-15H,(H,23,24)(H,25,26)/b11-10+
• InChI Key: OJNMIJHBSNQYFG-ZHACJKMWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3C(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3C(=O)O
• Molecular Formula: C22H17NO3
• Molecular Weight: 343.4 g/mol

Description

2-({[4-(2-phenylvinyl)phenyl]amino}carbonyl)benzoic acid, commonly known as PACB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PACB is a type of non-steroidal anti-inflammatory drug (NSAID) that has been found to possess anti-inflammatory, analgesic, and antipyretic properties.

Scientific Research Applications

Polymer Science and Materials

• Polymerization Characteristics : The study by Yokoyama et al. (2005) explored the polymerization characteristics of derivatives of benzoic acid, revealing how substituent orientation impacts the selectivity between polymerization and cyclization. This research is pivotal for understanding the polymerization behavior of specific benzoic acid derivatives in material science applications (Yokoyama et al., 2005).

Coordination Chemistry

• Coordination Behaviour with Metal Ions : Mishra et al. (2015) synthesized Schiff base compounds from amino-benzoic acid derivatives, investigating their coordination behavior with manganese(II), copper(II), and zinc(II) ions. This study not only sheds light on the versatile coordination chemistry of these compounds but also explores their potential as corrosion inhibitors, demonstrating their application in materials protection (Mishra et al., 2015).

Antimicrobial and Antifungal Applications

• Anti-leishmanial and Anti-fungal Effects : Khan et al. (2011) investigated the anti-leishmanial and anti-fungal effects of new Sb(III) carboxylates, including derivatives of benzoic acid. This study highlights the potential of these compounds in treating parasitic infections and fungal diseases, indicating their importance in medical research and pharmaceutical applications (Khan et al., 2011).

Environmental Applications

• Degradation of Aromatic Compounds : Bevinakatti and Ninnekar (1992) described the use of a Micrococcus species capable of degrading biphenyl, identifying benzoic acid as an intermediate. This research underscores the role of benzoic acid derivatives in bioremediation, illustrating their utility in the environmental degradation of hazardous aromatic compounds (Bevinakatti & Ninnekar, 1992).